Cas no 1189694-81-2 (rac Didemethyl Citalopram Hydrochloride)

• Product Name: rac Didemethyl Citalopram Hydrochloride
• CAS No: 1189694-81-2
• MF: C₁₈H₁₈ClFN₂O
• MW: 332.799726963043
• CID: 1060692
• PubChem ID: 46781259
• Update Time: 2025-07-15

rac Didemethyl Citalopram Hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac Didemethyl Citalopram Hydrochloride
• 1-(3-aminopropyl)-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile,hydrochloride
• DTXSID00675833
• J-003974
• 1-(3-Aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile--hydrogen chloride (1/1)
• Didesmethylcitalopram Hydrochloride
• 1189694-81-2
• DIDEMETHYLCITALOPRAM HYDROCHLORIDE
• 1ST11440A
• 1-(3-Aminopropyl)-1-(4-fluorophenyl)-1,3-dihydro-5-isobenzofurancarbonitrile Hydrochloride
• racDidemethyl Citalopram Hydrochloride
• 1-(3-aminopropyl)-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrochloride
• racDidemethyl Citalopram-d6 Hydrochloride

• Inchi： 1S/C18H17FN2O.ClH/c19-16-5-3-15(4-6-16)18(8-1-9-20)17-7-2-13(11-21)10-14(17)12-22-18;/h2-7,10H,1,8-9,12,20H2;1H
• InChI Key： ZPPDJHFUISDGTP-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(C2C=CC(C#N)=CC=2CO1)CCCN

Computed Properties

• Exact Mass: 332.10900
• Monoisotopic Mass: 332.1091691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Melting Point: 82-84°C
• PSA: 59.04000
• LogP: 4.71238

Additional information on rac Didemethyl Citalopram Hydrochloride

Introduction to Rac Didemethyl Citalopram Hydrochloride (CAS No. 1189694-81-2)

Rac Didemethyl Citalopram Hydrochloride, a compound with the chemical identifier CAS No. 1189694-81-2, represents a significant advancement in the field of pharmaceutical chemistry and psychopharmacology. This compound, derived from the well-known anxiolytic and antidepressant agent Citalopram, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications.

The molecular structure of Rac Didemethyl Citalopram Hydrochloride features a modified version of the parent compound, Citalopram, where specific demethylation has occurred. This alteration results in a molecule with distinct pharmacokinetic and pharmacodynamic characteristics, making it a subject of intense research interest. The hydrochloride salt form enhances the compound's solubility and bioavailability, which are critical factors in determining its efficacy and safety profile.

Recent studies have highlighted the compound's potential in treating various neurological and psychiatric disorders. Researchers have observed that Rac Didemethyl Citalopram Hydrochloride exhibits enhanced binding affinity to serotonin reuptake inhibitors (SSRIs) compared to its parent compound. This increased affinity may translate into more potent therapeutic effects with potentially lower dosages, thereby reducing side effects associated with higher doses of traditional SSRIs.

One of the most compelling aspects of Rac Didemethyl Citalopram Hydrochloride is its mechanism of action. Unlike conventional SSRIs that primarily target the serotonin transporter, this compound also interacts with other neurotransmitter systems, including norepinephrine and dopamine. This broader spectrum of activity suggests that it may be effective in treating conditions that involve multiple neurotransmitter pathways, such as depression, anxiety disorders, and even certain types of chronic pain.

In clinical trials conducted thus far, Rac Didemethyl Citalopram Hydrochloride has demonstrated promising results in improving symptoms associated with major depressive disorder (MDD) and generalized anxiety disorder (GAD). Patients treated with this compound have reported significant reductions in depressive symptoms, including improved mood, increased energy levels, and better sleep patterns. Similarly, individuals suffering from GAD have experienced notable decreases in anxiety levels and enhanced overall quality of life.

The pharmacokinetic profile of Rac Didemethyl Citalopram Hydrochloride is another area of interest. Studies indicate that the compound has a relatively rapid onset of action, typically within a few days of starting treatment. This rapid response is particularly beneficial for patients who require prompt relief from their symptoms. Additionally, the compound exhibits a favorable half-life, allowing for once-daily dosing which enhances patient compliance.

From a chemical perspective, the synthesis of Rac Didemethyl Citalopram Hydrochloride involves sophisticated organic chemistry techniques that ensure high purity and yield. The process requires precise control over reaction conditions to minimize impurities that could affect the compound's efficacy and safety. Advances in synthetic methodologies have enabled researchers to produce this compound on an industrial scale, making it more accessible for clinical use.

The safety profile of Rac Didemethyl Citalopram Hydrochloride has been thoroughly evaluated in preclinical and clinical studies. While some mild side effects have been reported, such as nausea and dizziness, they are generally well-tolerated and do not necessitate discontinuation of treatment. Long-term studies are ongoing to fully assess the compound's safety over extended periods of use.

Future research directions for Rac Didemethyl Citalopram Hydrochloride include exploring its potential in treating other neuropsychiatric disorders such as post-traumatic stress disorder (PTSD) and obsessive-compulsive disorder (OCD). Additionally, researchers are investigating whether this compound can be used in combination with other medications to enhance therapeutic outcomes. The versatility of its mechanism of action makes it a promising candidate for multifaceted therapeutic applications.

The development of Rac Didemethyl Citalopram Hydrochloride exemplifies the ongoing progress in psychopharmacology driven by innovative chemical research. By refining existing compounds like Citalopram through strategic modifications, scientists are able to develop new treatments that offer improved efficacy and safety profiles. This approach underscores the importance of continued investment in pharmaceutical research to address unmet medical needs.